Cas no 56880-02-5 (8-acetyl-8-Azabicyclo[3.2.1]octan-3-one)

• Product Name: 8-acetyl-8-Azabicyclo[3.2.1]octan-3-one
• CAS No: 56880-02-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 946074
• PubChem ID: 12076772
• Update Time: 2025-04-19

8-acetyl-8-Azabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 8-acetyl-8-Azabicyclo[3.2.1]octan-3-one
• 8-ACETYL-8-AZA-BICYCLO[3.2.1]OCTAN-3-ONE
• 8-Acetyl-nortropan-3-on
• 8-acetyl-nortropan-3-one
• N-Acetyl-nortropinon
• 8-Azabicyclo[3.2.1]octan-3-one, 8-acetyl-
• 56880-02-5
• RKTPOXAAOHCGDQ-UHFFFAOYSA-N
• DTXSID80477099
• DB-264165
• SCHEMBL12357441

• Inchi： 1S/C9H13NO2/c1-6(11)10-7-2-3-8(10)5-9(12)4-7/h7-8H,2-5H2,1H3
• InChI Key： RKTPOXAAOHCGDQ-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(C1)N2C(C)=O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 0.66670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids